Cas no 1803750-12-0 (2-Cyano-3-ethyl-5-hydroxybenzoic acid)

• Product Name: 2-Cyano-3-ethyl-5-hydroxybenzoic acid
• CAS No: 1803750-12-0
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 5010892
• Update Time: 2025-06-26

2-Cyano-3-ethyl-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-ethyl-5-hydroxybenzoic acid

• Inchi： 1S/C10H9NO3/c1-2-6-3-7(12)4-8(10(13)14)9(6)5-11/h3-4,12H,2H2,1H3,(H,13,14)
• InChI Key： ONEPNTXUXSBMTN-UHFFFAOYSA-N
• SMILES： OC1C=C(C(=O)O)C(C#N)=C(C=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 268
• XLogP3: 1.6
• Topological Polar Surface Area: 81.3

Additional information on 2-Cyano-3-ethyl-5-hydroxybenzoic acid

Introduction to 2-Cyano-3-ethyl-5-hydroxybenzoic acid (CAS No. 1803750-12-0)

2-Cyano-3-ethyl-5-hydroxybenzoic acid (CAS No. 1803750-12-0) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents.

The molecular structure of 2-Cyano-3-ethyl-5-hydroxybenzoic acid consists of a benzene ring substituted with a cyano group at the 2-position, an ethyl group at the 3-position, and a hydroxyl group at the 5-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an interesting candidate for further investigation.

Recent studies have highlighted the multifaceted biological activities of 2-Cyano-3-ethyl-5-hydroxybenzoic acid. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, thereby reducing inflammation. This property makes it a promising candidate for the treatment of inflammatory diseases, including arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-Cyano-3-ethyl-5-hydroxybenzoic acid has also shown potential as an antioxidant. Research has indicated that it can scavenge free radicals and protect cells from oxidative stress. This antioxidant activity is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a significant role in disease progression. Preliminary studies have suggested that this compound may have neuroprotective effects, which could be further explored for therapeutic applications.

The pharmacokinetic properties of 2-Cyano-3-ethyl-5-hydroxybenzoic acid have also been investigated. Studies have shown that it exhibits good oral bioavailability and favorable metabolic stability, which are crucial factors for its potential use as a drug candidate. Furthermore, its low toxicity profile, as evidenced by in vitro cytotoxicity assays and animal studies, adds to its appeal as a safe and effective therapeutic agent.

In the realm of drug discovery, 2-Cyano-3-ethyl-5-hydroxybenzoic acid has been identified as a lead compound for the development of new drugs targeting specific molecular pathways. For instance, it has been shown to modulate key signaling pathways involved in cell proliferation and apoptosis. This ability to influence cellular processes makes it a valuable tool for researchers aiming to develop targeted therapies for cancer and other proliferative disorders.

The synthetic route for 2-Cyano-3-ethyl-5-hydroxybenzoic acid has been well-documented in the literature. The compound can be synthesized through a series of well-defined chemical reactions, starting from readily available starting materials. This accessibility and ease of synthesis contribute to its potential for large-scale production and commercialization.

In conclusion, 2-Cyano-3-ethyl-5-hydroxybenzoic acid (CAS No. 1803750-12-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities and favorable pharmacokinetic properties, make it an attractive candidate for further development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for its future use in clinical settings.